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Compound of Interest

Compound Name: Bis-PEG25-NHS ester

Cat. No.: B3117250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the technical data, experimental protocols,

and applications of Bis-dPEG®25-NHS ester, a homobifunctional crosslinking agent. Designed

for professionals in research and drug development, this document details the chemical and

physical properties of the reagent, outlines methodologies for its use in bioconjugation, and

illustrates its application in studying protein interactions.

Core Technical Data
Bis-dPEG®25-NHS ester is a high-purity, water-soluble crosslinker designed for the covalent

conjugation of molecules containing primary amines. Its discrete polyethylene glycol (dPEG®)

spacer arm offers enhanced solubility and reduced immunogenicity compared to traditional

hydrocarbon-based crosslinkers.

Chemical and Physical Properties
The key quantitative data for Bis-dPEG®25-NHS ester are summarized in the table below,

providing a clear reference for experimental design and execution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3117250?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3117250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Weight
1413.55 g/mol (single

compound)
[1]

Chemical Formula C₆₂H₁₁₂N₂O₃₃ [1]

Purity > 97% [1]

Spacer Arm Length 93.0 Å (79 atoms) [1][2]

CAS Number 1008402-79-6

Reactivity
Reacts with primary amines

(e.g., ε-amine of lysine)

Optimal pH of Reaction
7.0 - 7.5 (can react at pH as

low as 6.5)

Solubility, Storage, and Handling
Proper storage and handling are critical to maintaining the reactivity of Bis-dPEG®25-NHS

ester. The N-hydroxysuccinimidyl (NHS) ester moieties are susceptible to hydrolysis,

particularly in aqueous solutions at higher pH.
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Aspect Recommendation Reference

Solubility

Methylene chloride,

Acetonitrile,

Dimethylacetamide (DMAC),

Dimethyl sulfoxide (DMSO)

Storage Temperature -20°C with desiccant

Handling

Equilibrate vial to room

temperature before opening to

prevent moisture

condensation. Prepare

solutions immediately before

use. Do not store in aqueous

buffers.

Stock Solutions

Can be prepared in anhydrous

solvents (e.g., DMSO, DMAC)

and stored for several days at

-20°C under an inert

atmosphere.

Reaction Mechanism and Workflow
Bis-dPEG®25-NHS ester facilitates the formation of stable amide bonds between molecules

containing primary amines. The reaction proceeds via nucleophilic attack of a primary amine on

the carbonyl carbon of the NHS ester, resulting in the release of N-hydroxysuccinimide.
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Molecule 1
(with primary amine, R1-NH2)

Amine-Reactive Intermediate

Reaction at one terminus

Bis-dPEG®25-NHS ester

Molecule 2
(with primary amine, R2-NH2)

Crosslinked Product
(R1-NH-CO-dPEG-CO-NH-R2)

Reaction at second terminus

N-hydroxysuccinimide
(byproduct)

Preparation

Reaction

Post-Reaction

Prepare protein solution in amine-free buffer
(e.g., PBS, pH 7.2-8.0)

Add crosslinker to protein solution
(e.g., 20-fold molar excess)

Prepare fresh Bis-dPEG®25-NHS ester stock solution
(e.g., 10 mM in anhydrous DMSO)

Incubate at room temperature (30-60 min)
or 4°C (2 hours)

Quench reaction with amine-containing buffer
(e.g., Tris or glycine)

Purify conjugate via dialysis or size-exclusion chromatography

Analyze crosslinked product
(e.g., SDS-PAGE, mass spectrometry)
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Cell Membrane

Cytoplasm

Nucleus

Receptor Tyrosine Kinase (RTK)

Adaptor Protein (e.g., Grb2)

Phosphorylation and Recruitment
(Crosslinking Target 1)

Ligand

Binding and Dimerization

Guanine Nucleotide Exchange Factor (e.g., Sos)

Interaction
(Crosslinking Target 2)

Ras

Raf

MEK

ERK

Transcription Factor

Translocation

Gene Expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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